Cas no 1804436-20-1 (3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804436-20-1
• MF: C₉H₆F₃IN₂O₂
• MW: 358.055824756622
• CID: 4833529
• Update Time: 2025-10-30

3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F3IN2O2/c1-16-6-4-5(2-3-14)7(13)8(15-6)17-9(10,11)12/h4H,2H2,1H3
• InChI Key： NVPUDOSRBJAKAW-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1CC#N)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 3
• Topological Polar Surface Area: 55.1

Additional information on 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile

Recent Advances in the Study of 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1804436-20-1)

3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1804436-20-1) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, with its unique trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

One of the key areas of research involving this compound is its role in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in constructing pyridine-based scaffolds that exhibit potent inhibitory activity against specific protein kinases. The presence of the trifluoromethoxy group enhances the metabolic stability of these compounds, making them promising candidates for further preclinical evaluation.

In addition to its synthetic applications, 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile has been investigated for its potential as a radiolabeling agent. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its use in the development of PET (positron emission tomography) tracers. The iodine atom in the molecule can be replaced with radioactive isotopes, enabling the visualization of biological processes in vivo. This application is particularly relevant in oncology, where precise imaging techniques are critical for diagnosis and treatment monitoring.

Another noteworthy study, published in ACS Chemical Biology (2023), explored the compound's interactions with biological targets. Using computational modeling and in vitro assays, researchers identified that the pyridine core and the acetonitrile moiety play crucial roles in binding to specific enzyme active sites. These findings provide valuable insights for the rational design of new inhibitors with improved selectivity and efficacy.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A review in Current Topics in Medicinal Chemistry (2024) discussed the need for further structural modifications to enhance bioavailability and reduce off-target effects. Ongoing research aims to address these limitations by exploring alternative substituents and conjugation strategies.

In conclusion, 3-Iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1804436-20-1) represents a promising building block in medicinal chemistry. Its applications span from drug discovery to diagnostic imaging, underscoring its versatility. Future studies will likely focus on expanding its utility and overcoming current limitations, paving the way for new therapeutic and diagnostic tools.